Cas no 5663-40-1 (1,3-Dioxane, 2-(4-methylphenyl)-)
5663-40-1 structure
Product Name:1,3-Dioxane, 2-(4-methylphenyl)-
CAS No:5663-40-1
MF:C11H14O2
MW:178.227663516998
CID:348284
PubChem ID:15357628
Update Time:2025-04-19
1,3-Dioxane, 2-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane, 2-(4-methylphenyl)-
- 2-(4-methylphenyl)-1,3-dioxane
- 2-p-Tolyl-[1,3]dioxane
- 5663-40-1
- SCHEMBL3083609
- DTXSID10571953
-
- Inchi: 1S/C11H14O2/c1-9-3-5-10(6-4-9)11-12-7-2-8-13-11/h3-6,11H,2,7-8H2,1H3
- InChI Key: IZCTWCFFZSUJQS-UHFFFAOYSA-N
- SMILES: O1CCCOC1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 178.09942
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
1,3-Dioxane, 2-(4-methylphenyl)- Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
5663-40-1 (1,3-Dioxane, 2-(4-methylphenyl)-) Related Products
- 4141-19-9(cis-1,3-O-Benzylideneglycerol)
- 2425-41-4([5-(hydroxymethyl)-2-phenyl-1,3-dioxan-5-yl]methanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk